Cas no 2361830-62-6 (Bicyclo[2.2.1]heptane-1-carboxylic acid, 2,3-dihydroxy-, sodium salt (1:1), (1R,2R,3S,4R)-rel-)
Bicyclo[2.2.1]heptane-1-carboxylic acid, 2,3-dihydroxy-, sodium salt (1:1), (1R,2R,3S,4R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-1-carboxylic acid, 2,3-dihydroxy-, sodium salt (1:1), (1R,2R,3S,4R)-rel-
- Sodium;(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate
- 2361830-62-6
- Z3759639761
- rac-sodium (1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate
- rel-Sodium (1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate
- EN300-7432302
- 2361609-03-0
-
- Inchi: 1S/C8H12O4.Na.H/c9-5-4-1-2-8(3-4,6(5)10)7(11)12;;/h4-6,9-10H,1-3H2,(H,11,12);;/t4-,5+,6+,8-;;/m1../s1
- InChI Key: ZCBBBWCWCUSXHC-DPRSEJCXSA-N
- SMILES: C([C@@]12CC[C@@H]([C@H](O)[C@@H]1O)C2)(=O)O.[NaH]
Computed Properties
- Exact Mass: 194.05550311g/mol
- Monoisotopic Mass: 194.05550311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6Ų
Bicyclo[2.2.1]heptane-1-carboxylic acid, 2,3-dihydroxy-, sodium salt (1:1), (1R,2R,3S,4R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7432302-1.0g |
rac-sodium (1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate |
2361830-62-6 | 95.0% | 1.0g |
$1070.0 | 2025-03-11 | |
| Aaron | AR028OG8-50mg |
rac-sodium(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate |
2361830-62-6 | 95% | 50mg |
$368.00 | 2025-02-16 | |
| Aaron | AR028OG8-100mg |
rac-sodium(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate |
2361830-62-6 | 95% | 100mg |
$537.00 | 2025-02-16 | |
| Aaron | AR028OG8-250mg |
rac-sodium(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate |
2361830-62-6 | 95% | 250mg |
$754.00 | 2025-02-16 | |
| Aaron | AR028OG8-500mg |
rac-sodium(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate |
2361830-62-6 | 95% | 500mg |
$1174.00 | 2025-02-16 | |
| Aaron | AR028OG8-1g |
rac-sodium(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate |
2361830-62-6 | 95% | 1g |
$1497.00 | 2025-02-16 | |
| Aaron | AR028OG8-2.5g |
rac-sodium(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate |
2361830-62-6 | 95% | 2.5g |
$2913.00 | 2025-02-16 | |
| Aaron | AR028OG8-5g |
rac-sodium(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate |
2361830-62-6 | 95% | 5g |
$4295.00 | 2023-12-15 | |
| Aaron | AR028OG8-10g |
rac-sodium(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate |
2361830-62-6 | 95% | 10g |
$6359.00 | 2023-12-15 | |
| 1PlusChem | 1P028O7W-50mg |
rac-sodium(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate |
2361830-62-6 | 95% | 50mg |
$359.00 | 2024-05-23 |
Bicyclo[2.2.1]heptane-1-carboxylic acid, 2,3-dihydroxy-, sodium salt (1:1), (1R,2R,3S,4R)-rel- Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on Bicyclo[2.2.1]heptane-1-carboxylic acid, 2,3-dihydroxy-, sodium salt (1:1), (1R,2R,3S,4R)-rel-
Exploring the Unique Properties and Applications of Bicyclo[2.2.1]heptane-1-carboxylic acid, 2,3-dihydroxy-, sodium salt (1:1), (1R,2R,3S,4R)-rel- (CAS No. 2361830-62-6)
The compound Bicyclo[2.2.1]heptane-1-carboxylic acid, 2,3-dihydroxy-, sodium salt (1:1), (1R,2R,3S,4R)-rel- (CAS No. 2361830-62-6) is a fascinating molecule with a unique bicyclic structure and multiple hydroxyl groups. Its stereochemistry, denoted by the (1R,2R,3S,4R)-rel- configuration, plays a critical role in its chemical behavior and potential applications. Researchers and industries are increasingly interested in this compound due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals. The sodium salt form enhances its solubility, making it more versatile in aqueous systems.
One of the most searched questions about this compound is: "What are the applications of Bicyclo[2.2.1]heptane derivatives in drug discovery?" The answer lies in its rigid bicyclic framework, which can mimic natural substrates or act as a scaffold for bioactive molecules. The 2,3-dihydroxy groups provide sites for further functionalization, enabling the creation of targeted therapies. Recent studies highlight its potential in designing enzyme inhibitors or receptor modulators, aligning with the growing demand for precision medicine.
Another hot topic is the sustainability and green chemistry aspects of such compounds. With the global push toward environmentally friendly processes, the synthesis and application of Bicyclo[2.2.1]heptane-1-carboxylic acid derivatives are being reevaluated. Researchers are exploring catalytic methods to reduce waste and energy consumption during production. This aligns with the broader trend of biobased chemicals and circular economy principles, which are highly searched keywords in the scientific community.
The stereochemistry of this compound, particularly the (1R,2R,3S,4R)-rel- configuration, is another area of interest. Stereoselective synthesis is a trending topic, as it ensures the production of enantiomerically pure compounds, which are crucial for pharmaceutical efficacy. Questions like "How to achieve high stereoselectivity in Bicyclo[2.2.1]heptane derivatives?" are frequently encountered in academic and industrial forums. Advanced techniques such as asymmetric catalysis and enzymatic transformations are being employed to address this challenge.
In the field of material science, the sodium salt form of this compound offers advantages due to its ionic nature and water solubility. This makes it a candidate for creating functional materials, such as hydrogels or ionic liquids, which are widely searched topics in nanotechnology and advanced materials research. The bicyclic structure contributes to thermal and chemical stability, making it suitable for high-performance applications.
Finally, the analytical characterization of CAS No. 2361830-62-6 is a critical aspect for quality control and regulatory compliance. Techniques like NMR, HPLC, and mass spectrometry are commonly used to verify its purity and structure. Searches for "analytical methods for Bicyclo[2.2.1]heptane derivatives" reflect the need for robust protocols in industrial and academic settings.
In summary, Bicyclo[2.2.1]heptane-1-carboxylic acid, 2,3-dihydroxy-, sodium salt (1:1), (1R,2R,3S,4R)-rel- is a compound of significant interest across multiple disciplines. Its unique structure, combined with its potential in drug discovery, green chemistry, and material science, makes it a valuable subject for ongoing research and development.
2361830-62-6 (Bicyclo[2.2.1]heptane-1-carboxylic acid, 2,3-dihydroxy-, sodium salt (1:1), (1R,2R,3S,4R)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)